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Compound of Interest

Compound Name: 4-tert-Butylanisole

Cat. No.: B1294814 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 4-tert-Butylanisole, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personnel safety and

regulatory compliance.

Quantitative Data Summary
For quick reference, the following table summarizes key physical and safety data for 4-tert-
Butylanisole.

Property Value Source(s)

CAS Number 5396-38-3 [1]

Molecular Formula C₁₁H₁₆O [2]

Molecular Weight 164.24 g/mol

Appearance Clear Liquid [1]

Density 0.938 g/mL at 25 °C

Flash Point 94 °C / 201.2 °F [1]

Storage Class 10 - Combustible liquids

Water Hazard Class (WGK) 3 (Highly hazardous to water)
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Personal Protective Equipment (PPE)
When handling 4-tert-Butylanisole, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

[1]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A standard laboratory coat should be worn.[1] Ensure that skin

exposure is avoided by wearing appropriate protective clothing.[1]

Respiratory Protection: In well-ventilated areas, respiratory protection may not be required.

[1] However, if ventilation is inadequate or there is a risk of inhaling mists or vapors, use a

NIOSH-approved multi-purpose combination respirator cartridge or a dust mask.[3]

Operational Plan: From Handling to Disposal
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of 4-tert-Butylanisole.

Pre-Handling Preparations
Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly review the

SDS for 4-tert-Butylanisole.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize the inhalation of vapors or mists.[4]

Assemble PPE: Put on all required personal protective equipment as detailed above.

Prepare Spill Kit: Have a spill kit readily available containing an inert absorbent material such

as sand, silica gel, or universal binder.[1]

Safe Handling Procedures
Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1294814?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC371310250&productDescription=4-TERT-BUTYLANISOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC371310250&productDescription=4-TERT-BUTYLANISOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC371310250&productDescription=4-TERT-BUTYLANISOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC371310250&productDescription=4-TERT-BUTYLANISOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/565830
https://www.benchchem.com/product/b1294814?utm_src=pdf-body
https://www.benchchem.com/product/b1294814?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2535706&productDescription=4-TERT-BUTYLANISOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC371310250&productDescription=4-TERT-BUTYLANISOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC371310250&productDescription=4-TERT-BUTYLANISOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevent Inhalation: Do not breathe in any mist, vapors, or spray that may be generated.[1]

Heat and Ignition Sources: Keep the chemical away from heat, sparks, and open flames as it

is a combustible liquid.[1]

Incompatible Materials: Store and handle away from strong oxidizing agents.[1]

Disposal Protocol
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste and must consult local, regional, and national regulations for complete and

accurate classification.[1]

Waste Collection:

Liquid Waste: Collect any waste 4-tert-Butylanisole and contaminated solutions in a

dedicated, properly labeled, and sealed container for chemical waste.

Solid Waste: For spills, soak up the material with an inert absorbent (e.g., sand, silica gel)

and place it into a suitable, closed container for disposal.[1][4]

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the full

chemical name: "4-tert-Butylanisole".

Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal company to arrange for proper disposal in

accordance with all applicable regulations.

Emergency and First Aid Procedures
Immediate action is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops or persists.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[1]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
tert-Butylanisole.
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Caption: Workflow for safe handling of 4-tert-Butylanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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